(1-methyl-2-phenylpyrrolidin-3-yl)methanol
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1-methyl-2-phenylpyrrolidin-3-yl)methanol typically involves the reaction of 1-methyl-2-phenylpyrrolidine with formaldehyde under acidic conditions . The reaction proceeds through the formation of an intermediate iminium ion, which is subsequently reduced to yield the desired product.
Industrial Production Methods
it is likely that similar synthetic routes and reaction conditions are employed on a larger scale, with optimizations for yield and purity .
Chemical Reactions Analysis
Types of Reactions
(1-methyl-2-phenylpyrrolidin-3-yl)methanol can undergo various types of chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form the corresponding amine.
Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or alkyl groups.
Common Reagents and Conditions
Common reagents and conditions used in these reactions include:
Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) under acidic conditions.
Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Reagents such as thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) for halogenation.
Major Products
The major products formed from these reactions include:
Oxidation: Ketones or aldehydes.
Reduction: Amines.
Substitution: Halides or alkyl derivatives.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: As a potential ligand for studying receptor-ligand interactions.
Medicine: As a potential therapeutic agent for various diseases.
Industry: As an intermediate in the production of pharmaceuticals and other fine chemicals.
Mechanism of Action
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (1-methyl-2-phenylpyrrolidin-3-yl)methanol include:
- (1-methyl-2-phenylpyrrolidine)
- (1-methyl-2-phenylpyrrolidin-3-yl)amine
- (1-methyl-2-phenylpyrrolidin-3-yl)ketone .
Uniqueness
The uniqueness of this compound lies in its specific structural features, such as the presence of a hydroxyl group on the pyrrolidine ring, which imparts distinct chemical and biological properties compared to its analogs .
Properties
CAS No. |
1379203-84-5 |
|---|---|
Molecular Formula |
C12H17NO |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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